Cas no 59777-58-1 (propyl 4-sulfamoylbenzoate)

• Product Name: propyl 4-sulfamoylbenzoate
• CAS No: 59777-58-1
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 2834417
• PubChem ID: 23274400
• Update Time: 2025-04-21

propyl 4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• propyl 4-sulfamoylbenzoate
• Benzoicacid,4-(aminosulfonyl)-,propylester
• CHEMBL148815
• DTXSID00632284
• AKOS009131717
• 4-Sulfamoyl-benzoic acid propyl ester
• Benzoic acid, 4-(aminosulfonyl)-, propyl ester
• SCHEMBL25311401
• EN300-1453421
• 59777-58-1

• Inchi： 1S/C10H13NO4S/c1-2-7-15-10(12)8-3-5-9(6-4-8)16(11,13)14/h3-6H,2,7H2,1H3,(H2,11,13,14)
• InChI Key： OXHAQAYCDYITKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCCC)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų